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Introduction

Nickel ammonium sulfate, ((NH₄)₂Ni(SO₄)₂·6H₂O), a double salt of nickel sulfate and

ammonium sulfate, is a crystalline solid with significant applications in electroplating and as a

laboratory reagent.[1] A thorough understanding of its solubility characteristics in both aqueous

and organic media is paramount for its effective utilization in various scientific and industrial

applications, including drug development where nickel-containing compounds are investigated

for their therapeutic potential. This technical guide provides a comprehensive overview of the

solubility of nickel ammonium sulfate, detailing its behavior in different solvent systems, the

influence of environmental factors such as temperature and pH, and standardized

methodologies for solubility determination.

Aqueous Solubility
Nickel ammonium sulfate is highly soluble in water.[2] Its solubility is significantly dependent

on temperature, increasing substantially as the temperature rises. This positive correlation

between temperature and solubility is a key characteristic for processes such as

recrystallization for purification.

Quantitative Solubility Data in Water
The following table summarizes the solubility of nickel ammonium sulfate hexahydrate in

water at various temperatures.
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Temperature (°C) Solubility ( g/100 mL)

0 1.6 (anhydrous)

10 4.0 (anhydrous)

20 6.5 (anhydrous), 10.4 (hexahydrate)[3][4]

70 21.8 (anhydrous)

80 30.0 (hexahydrate)[4]

Note: The data is presented for both the anhydrous and hexahydrate forms as cited in the

literature.

Influence of pH on Aqueous Solubility
The aqueous solution of nickel ammonium sulfate is acidic.[5][6] The solubility of salts

containing anions of weak acids or cations that can form hydroxide precipitates can be

significantly influenced by the pH of the solution.[7][8] For nickel ammonium sulfate, the

nickel(II) ion (Ni²⁺) can react with hydroxide ions (OH⁻) to form nickel(II) hydroxide (Ni(OH)₂),

which has low solubility in water.

While specific quantitative data on the effect of pH on nickel ammonium sulfate solubility is

not readily available in the reviewed literature, general chemical principles suggest that in

acidic solutions (low pH), the formation of nickel hydroxide is suppressed, thus favoring the

dissolution of nickel ammonium sulfate. Conversely, in basic solutions (high pH), the

increased concentration of hydroxide ions would promote the precipitation of nickel(II)

hydroxide, thereby reducing the overall solubility of nickel ammonium sulfate.[9][10]

Solubility in Organic Solvents
The solubility of nickel ammonium sulfate in organic solvents is generally low, particularly in

non-polar solvents. This is consistent with the principle that ionic compounds are more soluble

in polar solvents.
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The following table summarizes the available information on the solubility of nickel ammonium
sulfate in various organic solvents.

Solvent Solvent Type Solubility Reference(s)

Ethanol Polar Protic Insoluble [1][3]

Acetone Polar Aprotic Insoluble [3]

Methanol Polar Protic

Limited solubility of

Nickel Sulfate (0.11%

w/t at 35°C) suggests

low solubility for the

double salt.

[11]

Dimethylformamide

(DMF)
Polar Aprotic

Nickel(II) chloride

forms solvato-

complexes,

suggesting potential

for some solubility or

interaction.

[12]

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic

Nickel(II) chloride

forms solvato-

complexes,

suggesting potential

for some solubility or

interaction.

[12][13]

The insolubility in polar protic solvents like ethanol suggests that the lattice energy of the salt is

significantly higher than the solvation energy provided by these organic solvents. While

quantitative data is scarce for polar aprotic solvents like DMF and DMSO, the ability of other

nickel salts to form complexes with these solvents indicates a potential for at least partial

solubility, which would need to be determined experimentally.[12][13]

Experimental Protocols for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of nickel
ammonium sulfate in a given solvent, based on established methods such as those outlined
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by ASTM.[14][15][16]

Gravimetric Method for Aqueous and Organic Solvents
This method is suitable for determining the solubility of a solid in a liquid when the solid is non-

volatile.

4.1.1. Materials and Equipment

Nickel Ammonium Sulfate

Solvent of interest (e.g., deionized water, ethanol)

Thermostatically controlled water bath or incubator

Analytical balance

Volumetric flasks

Erlenmeyer flasks with stoppers

Filtration apparatus (e.g., syringe filters, vacuum filtration)

Drying oven

Desiccator

4.1.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of nickel ammonium sulfate to a known volume of the solvent in

an Erlenmeyer flask. The excess solid ensures that the solution becomes saturated.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled water bath set to the desired temperature.
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Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to the experimental temperature to avoid precipitation or further dissolution.

Immediately filter the withdrawn sample using a filter medium appropriate for the solvent to

remove all undissolved solid particles.

Solvent Evaporation and Mass Determination:

Transfer the filtered, saturated solution to a pre-weighed, dry evaporating dish.

Carefully evaporate the solvent in a drying oven at a temperature that does not cause

decomposition of the nickel ammonium sulfate.

Once the solvent is completely evaporated, cool the dish in a desiccator to room

temperature.

Weigh the evaporating dish with the dry residue.

Calculation of Solubility:

The mass of the dissolved nickel ammonium sulfate is the difference between the final

mass of the dish with the residue and the initial mass of the empty dish.

Solubility is then calculated as grams of solute per 100 mL or 100 g of solvent.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of Nickel Ammonium Sulfate.
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Solvent Selection Logic
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Caption: Logical flowchart for selecting a suitable solvent for Nickel Ammonium Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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